Cas no 13170-43-9 ((Trimethylsilyl)methylmagnesium Chloride, 1.3 M solution in THF, J&KSeal)

• Product Name: (Trimethylsilyl)methylmagnesium Chloride, 1.3 M solution in THF, J&KSeal
• CAS No: 13170-43-9
• MF: C₄H₁₁ClMgSi
• MW: 146.973641633987
• MDL: MFCD00009916
• CID: 49075
• PubChem ID: 24855503
• Update Time: 2025-11-06

(Trimethylsilyl)methylmagnesium Chloride, 1.3 M solution in THF, J&KSeal Chemical and Physical Properties

Names and Identifiers

• (Trimethylsilyl)methylmagnesium chloride
• TRIMETHYLSILYLMETHYLMAGNESIUM CHLORIDE
• (Trimethylsilyl)methylmagnesium chloride, 1.3 M solution in THF, SpcSeal
• (Trimethylsilyl)methylmagnesiumchloride,1.0Msolutionindiethylether,inresealablebottle
• [(Trimethylsilyl)Methyl]Magnesium Chloride
• (TriMethylsilyl)MethylMagnesiuM chloride, 0.5M in 2-MeTHF
• (TriMethylsilyl)MethylMagnesiuM chloride, 1.3M solution in THF, AcroSeal
• TRIMETHYLSILYLMETHYL
• Trimethylsilylmethylchloromagnesium
• Trimethylsiylmethylmagnesium chloride
• (Trimethylsilylmethyl)chloromagnesium
• (trimethylsilyl)methylmagnesium chl. sol
• TriMethylsilylMethylMagnesiuM Chloride (Trimethylsilyl)methylmagnesium chloride solution
• (Trimethylsilyl)methylmagnesium chloride, 0.50 M in THF
• (20% in Ethyl Ether, ca. 1Mol/L)
• DTXSID101267917
• Magnesium, chloro[(trimethylsilyl)methyl]-
• Trimethylsilylmethylmagnesium chloride, 1.0M in tetrahydrofuran
• chloro[(trimethylsilyl)methyl]magnesium
• ?TRIMETHYLSILYLMETHYLMAGNESIUM CHLORIDE
• SCHEMBL1136566
• Trimethylsilylmethylmagnesium chloride, 20% in ethyl ether (ca. 1M)
• (Trimethylsilyl)methylmagnesium chloride, 0.50 M in 2-MeTHF
• TMSCH2MgCl
• trimethylsilyl-methylmagnesium chloride
• ((trimethylsilyl)methyl)magnesiumchloride
• trimethylsilylmethyl magnesium chloride
• AKOS015904296
• ((trimethylsilyl)methyl)magnesium chloride
• NAQATMJWCJCHOZ-UHFFFAOYSA-M
• chlorotrimethylsilylmethyl magnesium
• (trimethylsilyl)methyl magnesium chloride
• Me3SiCH2MgCl
• MFCD00009916
• magnesium;methanidyl(trimethyl)silane;chloride
• (Trimethylsilylmethyl)-magnesium chloride
• 13170-43-9
• (trimethylsilylmethyl)magnesium chloride
• Magnesium, chloro[(trimethylsilyl)methyl]- (7CI,8CI,9CI)
• (Trimethylsilyl)methylmagnesium Chloride, 1.3 M solution in THF, J&KSeal

• MDL： MFCD00009916
• Inchi： 1S/C4H11Si.ClH.Mg/c1-5(2,3)4;;/h1H2,2-4H3;1H;/q-1;;+2/p-1
• InChI Key： BXBLTKZWYAHPKM-UHFFFAOYSA-M
• SMILES： [Cl-].[Si](C)(C)(C)[CH2-].[Mg+2]

Computed Properties

• Exact Mass: 146.01700
• Monoisotopic Mass: 146.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.777 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: Fahrenheit: -40 ° f
  Celsius: -40 ° c
  
• PSA: 0.00000
• LogP: 2.52090
• Sensitiveness: Air & Moisture Sensitive
• Color/Form: 1.0 M in diethyl ether
• Solubility: Not determined
• Vapor Pressure: No data available

(Trimethylsilyl)methylmagnesium Chloride, 1.3 M solution in THF, J&KSeal Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H260-H302-H314-H335-H371-H372
• Warning Statement： P210-P223-P231+P232-P233-P240-P241+P242+P243-P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P308+P311-P335+P334-P370+P378-P402+P404-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3399 4.3/PG 1
• WGK Germany：1
• Hazard Category Code： 11-14-19-22-34-67
• Safety Instruction： S16-S26-S36/37/39-S43-S45
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：I
• TSCA：No
• Risk Phrases：R12; R14; R22; R34; R66; R67
• Packing Group：II
• Safety Term：8
• Storage Condition：Storage temperature 2-8 ℃, argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylsilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on (Trimethylsilyl)methylmagnesium Chloride, 1.3 M solution in THF, J&KSeal

(Trimethylsilyl)methylmagnesium Chloride, 1.3 M solution in THF, J&KSeal: A Comprehensive Overview

(Trimethylsilyl)methylmagnesium chloride, also known as TMSMgCl, is a versatile reagent widely used in organic synthesis and pharmaceutical research. This compound, with the CAS number 13170-43-9, is a 1.3 M solution in tetrahydrofuran (THF) and is commercially available from J&KSeal, a reputable supplier of high-purity chemicals. This article provides a detailed overview of the properties, applications, and recent advancements in the use of (Trimethylsilyl)methylmagnesium chloride.

Chemical Properties and Structure

(Trimethylsilyl)methylmagnesium chloride is a Grignard reagent, characterized by its ability to act as a strong nucleophile in organic reactions. The compound consists of a trimethylsilyl group (TMS) attached to a methylmagnesium chloride moiety. The TMS group enhances the stability and reactivity of the reagent, making it particularly useful in synthetic transformations. The 1.3 M solution in THF ensures optimal solubility and reactivity, facilitating its use in various synthetic protocols.

Synthesis and Preparation

The synthesis of (Trimethylsilyl)methylmagnesium chloride typically involves the reaction of trimethylsilylmethane with magnesium metal in anhydrous THF. This process is carried out under an inert atmosphere to prevent contamination and degradation of the reagent. The resulting solution is then carefully purified to ensure high purity and stability. J&KSeal's rigorous quality control measures guarantee that each batch meets the highest standards for purity and consistency.

Applications in Organic Synthesis

(Trimethylsilyl)methylmagnesium chloride is widely used in organic synthesis due to its unique properties. One of its primary applications is in the formation of carbon-carbon bonds through nucleophilic addition reactions. For example, it can be used to add to carbonyl compounds such as aldehydes and ketones, leading to the formation of secondary and tertiary alcohols, respectively. Additionally, it can be employed in the synthesis of complex organic molecules, including natural products and pharmaceutical intermediates.

Recent studies have highlighted the utility of (Trimethylsilyl)methylmagnesium chloride in asymmetric synthesis. By combining this reagent with chiral auxiliaries or catalysts, researchers have achieved high enantioselectivities in various reactions, opening new avenues for the synthesis of chiral compounds with pharmaceutical relevance.

Pharmaceutical Applications

In the pharmaceutical industry, (Trimethylsilyl)methylmagnesium chloride plays a crucial role in drug discovery and development. It is often used as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). For instance, it has been employed in the synthesis of antiviral drugs, anticancer agents, and other therapeutic molecules. The ability to form specific functional groups through controlled reactions makes it an indispensable tool for medicinal chemists.

Moreover, recent advancements in green chemistry have led to the development of more sustainable methods for using Grignard reagents like (Trimethylsilyl)methylmagnesium chloride. These methods aim to reduce waste generation and improve overall process efficiency, aligning with the growing emphasis on environmental sustainability in chemical manufacturing.

Safety Considerations and Handling

While (Trimethylsilyl)methylmagnesium chloride is a powerful reagent, it requires careful handling due to its reactive nature. It should be stored under an inert atmosphere at low temperatures to prevent degradation. Users should also take appropriate safety precautions, such as wearing personal protective equipment (PPE) and working in well-ventilated areas.

J&KSeal provides comprehensive safety data sheets (SDS) for all their products, including detailed information on handling, storage, and disposal procedures. These documents are essential resources for ensuring safe use and compliance with regulatory requirements.

Conclusion

(Trimethylsilyl)methylmagnesium chloride, with its CAS number 13170-43-9, is a valuable reagent in organic synthesis and pharmaceutical research. Its unique properties make it an essential tool for chemists working on complex molecular transformations and drug development. With ongoing advancements in synthetic methodologies and green chemistry practices, the importance of this reagent is likely to grow even further. J&KSeal's commitment to quality ensures that researchers can rely on this product for their most demanding applications.